molecular formula C11H12O B8706684 3,4-Dimethyl-1-acryloylbenzene

3,4-Dimethyl-1-acryloylbenzene

Cat. No. B8706684
M. Wt: 160.21 g/mol
InChI Key: MSNCTKREIXYJRP-UHFFFAOYSA-N
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Description

3,4-Dimethyl-1-acryloylbenzene is a useful research compound. Its molecular formula is C11H12O and its molecular weight is 160.21 g/mol. The purity is usually 95%.
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properties

Product Name

3,4-Dimethyl-1-acryloylbenzene

Molecular Formula

C11H12O

Molecular Weight

160.21 g/mol

IUPAC Name

1-(3,4-dimethylphenyl)prop-2-en-1-one

InChI

InChI=1S/C11H12O/c1-4-11(12)10-6-5-8(2)9(3)7-10/h4-7H,1H2,2-3H3

InChI Key

MSNCTKREIXYJRP-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)C=C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Orthoxylene (0.5 mL), acryloyl chloride (120 mg), and aluminium chloride (150 mg) were reacted in dichloromethane (1.5 mL) at from 0° C. to room temperature for 4 hours. The resultant was treated in the same manner as described in Example 1 to obtain the title compound (160 mg).
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